(25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA

• Molecular Formula: C48H78N7O18P3S
• Molecular Weight: 1166.2 g/mol
• InChI: InChI=1S/C48H78N7O18P3S/c1-27(32-12-13-33-31-11-10-29-22-30(56)14-17-47(29,5)34(31)15-18-48(32,33)6)8-7-9-28(2)45(61)77-21-20-50-36(57)16-19-51-43(60)40(59)46(3,4)24-70-76(67,68)73-75(65,66)69-23-35-39(72-74(62,63)64)38(58)44(71-35)55-26-54-37-41(49)52-25-53-42(37)55/h10,25-28,30-35,38-40,44,56,58-59H,7-9,11-24H2,1-6H3,(H,50,57)(H,51,60)(H,65,66)(H,67,68)(H2,49,52,53)(H2,62,63,64)/t27-,28+,30+,31+,32-,33+,34+,35-,38-,39-,40+,44-,47+,48-/m1/s1
• InChIKey: ZTTWNLYNWGRGDZ-DYKZFCTDSA-N

(25S)-3beta-Hydroxy-5-cholesten-26-oyl-CoA

(25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA is a cholestenoyl-CoA thioester formed by the condensation of coenzyme A with (25S)-3β-hydroxy-5-cholesten-26-oic acid [1]. As a member of the steroidal acyl-CoA class, it functions as an activated intermediate in the acidic pathway of bile acid biosynthesis, specifically representing a C27 cholestenoic acid derivative [2]. This compound is defined by its (25S) stereochemistry at the C25 position of the cholesterol side chain, a critical feature for its recognition by downstream peroxisomal enzymes [2].

Activated intermediate in acidic bile acid biosynthesis pathway

(25S) stereochemistry for peroxisomal enzyme recognition

• [1] ChEBI. (n.d.). (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA (CHEBI:84576). Retrieved from https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:84576 View Source
• [2] KEGG. (n.d.). C17343: (25S)-3alpha,7alpha,12alpha-Trihydroxy-5beta-cholestan-26-oyl-CoA. Retrieved from https://www.kegg.jp/dbget-bin/www_bget?cpd:C17343 View Source

Stereochemical Specificity of (25S)-3beta-Hydroxy-5-cholesten-26-oyl-CoA

In-class substitution of (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA with its (25R) epimer or other cholestenoyl-CoA derivatives is not biochemically equivalent. Downstream peroxisomal enzymes, including acyl-CoA oxidase 2 (ACOX2), exhibit strict stereospecificity for the (25S) configuration, requiring this epimer for efficient desaturation and subsequent β-oxidation [1]. The (25R) epimer, the primary product of CYP27A1, must undergo enzymatic epimerization by α-methylacyl-CoA racemase (AMACR) to the (25S) form before catabolism can proceed [2]. Additionally, specific acyl-CoA dehydrogenases in both mammalian and bacterial systems demonstrate substrate stereospecificity for the (25S) diastereomer, rendering the (25R) form inert in certain enzymatic assays [3]. Thus, experimental outcomes in metabolic, enzymology, or inhibitor studies are critically dependent on the precise stereochemistry of the CoA thioester.

The (25R) epimer may not be recognized by ACOX2 without prior AMACR epimerization.

Acyl-CoA dehydrogenases may exhibit diastereomer specificity, limiting (25R) utility in functional assays.

Metabolic flux studies require the (25S)-form to avoid false-negative interpretations.

• [1] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Charge-tagging liquid chromatography–mass spectrometry methodology targeting oxysterol diastereoisomers. PMC. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6327153/ View Source
• [2] Wanders, R. J. A., Waterham, H. R., & Ferdinandusse, S. (2010). Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Figure 5. PMC2936746. http://staging.europepmc.org/backend/articlerender.fcgi?accid=PMC2936746&rendertype=figure&id=fig5 View Source
• [3] Yang, M., Guja, K. E., Thomas, S. T., Garcia-Diaz, M., & Sampson, N. S. (2015). α-Methyl Acyl CoA Racemase Provides Mycobacterium tuberculosis Catabolic Access to Cholesterol Esters. Biochemistry, 54(37), 5669–5672. PMC4600597. https://doi.org/10.1021/acs.biochem.5b00911 View Source

Evidence for (25S)-3beta-Hydroxy-5-cholesten-26-oyl-CoA

ACOX2 Substrate Stereospecificity

The peroxisomal enzyme Acyl-CoA Oxidase 2 (ACOX2), which catalyzes the first step of bile acid intermediate β-oxidation, requires the 25S stereochemistry of its substrate [1]. The (25R) epimer, produced by CYP27A1, must be converted to the (25S) form by α-methylacyl-CoA racemase (AMACR) before it can be recognized by ACOX2 [1].

ACOX2 Stereospecificity

Class-level inference

Target (25S): Recognized by ACOX2 vs Comparator (25R): Inactive without AMACR

Supports peroxisomal β-oxidation study design

In vitro enzymatic pathway analysis inference

Evidence Dimension	Substrate stereospecificity for ACOX2-mediated desaturation
Target Compound Data	(25S) epimer of cholestenoyl-CoA
Comparator Or Baseline	(25R) epimer of cholestenoyl-CoA
Quantified Difference	Qualitative (active vs. inactive) — (25R) epimer requires epimerization to (25S) form for enzyme recognition; direct activity of (25R) with ACOX2 is not observed without prior racemase activity [1].
Conditions	In vitro enzymatic assay or peroxisomal β-oxidation pathway analysis (inference from mammalian bile acid synthesis)

Why This Matters

This stereochemical requirement ensures that only the (25S)-epimer, or a racemase-converted equivalent, can enter the β-oxidation pathway, making the (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA the correct substrate for studying ACOX2 activity or for developing inhibitors targeting this specific enzymatic step.

• [1] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Charge-tagging liquid chromatography–mass spectrometry methodology targeting oxysterol diastereoisomers. PMC. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6327153/ View Source

AMACR-Catalyzed Epimerization

In human peroxisomal metabolism, the CoA-ester of the (25R)-bile acid intermediate undergoes a chiral inversion to the (25S)-isomer, which is then desaturated by ACOX2 [1]. This conversion is catalyzed by α-methylacyl-CoA racemase (AMACR), demonstrating that the (25S)-form is the obligatory substrate for downstream catabolism [2].

AMACR Epimerization

Class-level inference

Target (25S): Direct metabolic intermediate vs Comparator (25R): Pro-substrate requiring AMACR

Stereochemical-control for metabolic flux studies

AMACR co-incubation needed for (25R) utilization

Evidence Dimension	Requirement for enzymatic epimerization prior to β-oxidation
Target Compound Data	(25S)-isomer of cholestenoyl-CoA
Comparator Or Baseline	(25R)-isomer of cholestenoyl-CoA
Quantified Difference	Qualitative — (25R)-CoA ester must be epimerized to (25S)-CoA ester to serve as substrate for ACOX2; without AMACR, (25R)-CoA ester cannot proceed [1].
Conditions	In vitro biochemical pathway analysis (mammalian peroxisomal β-oxidation)

Why This Matters

This evidence positions (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA as the direct and active metabolic intermediate, while its (25R) counterpart is a pro-substrate requiring additional enzymatic processing. Researchers studying metabolic flux or enzyme deficiencies (e.g., AMACR deficiency) require the (25S)-form for accurate experimental design.

• [1] Wanders, R. J. A., Waterham, H. R., & Ferdinandusse, S. (2010). Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Figure 5. PMC2936746. http://staging.europepmc.org/backend/articlerender.fcgi?accid=PMC2936746&rendertype=figure&id=fig5 View Source
• [2] Yang, M., Guja, K. E., Thomas, S. T., Garcia-Diaz, M., & Sampson, N. S. (2015). α-Methyl Acyl CoA Racemase Provides Mycobacterium tuberculosis Catabolic Access to Cholesterol Esters. Biochemistry, 54(37), 5669–5672. PMC4600597. https://doi.org/10.1021/acs.biochem.5b00911 View Source

ChsE4-ChsE5 Diastereomer Specificity

The acyl-CoA dehydrogenase complex ChsE4-ChsE5 from Mycobacterium tuberculosis specifically catalyzes the dehydrogenation of the (25S)-3-oxo-cholest-4-en-26-oyl-CoA diastereomer, but not the (25R) form [1]. This stereospecificity was demonstrated in vitro, confirming that the (25S)-configuration is essential for substrate recognition and turnover [2].

ChsE4-ChsE5 Specificity

Head-to-head

Target (25S): Enzymatic turnover observed vs Comparator (25R): No reported activity

Cholesterol catabolism assay requires (25S)-epimer

Purified enzyme assay with synthesized diastereomers

Evidence Dimension	Enzymatic dehydrogenation activity
Target Compound Data	(25S)-3-oxo-cholest-4-en-26-oyl-CoA
Comparator Or Baseline	(25R)-3-oxo-cholest-4-en-26-oyl-CoA
Quantified Difference	Qualitative (specific vs. no activity) — ChsE4-ChsE5 specifically catalyzes dehydrogenation of the (25S) diastereomer, with no reported activity on the (25R) diastereomer [1].
Conditions	In vitro enzymatic assay using purified ChsE4-ChsE5 and synthesized diastereomers

Why This Matters

This direct comparative data establishes that for studying cholesterol side-chain degradation in M. tuberculosis, only the (25S)-epimer of the CoA thioester is a valid substrate. Use of the (25R)-form would yield no enzymatic turnover, leading to false-negative results in functional assays or inhibitor screens.

• [1] Yang, M., Guja, K. E., Thomas, S. T., Garcia-Diaz, M., & Sampson, N. S. (2015). α-Methyl Acyl CoA Racemase Provides Mycobacterium tuberculosis Catabolic Access to Cholesterol Esters. Biochemistry, 54(37), 5669–5672. PMC4600597. https://doi.org/10.1021/acs.biochem.5b00911 View Source
• [2] PubChem. (n.d.). Acyl-CoA dehydrogenase FadE27 (Mycobacterium tuberculosis H37Rv). Retrieved from https://pubchem.ncbi.nlm.nih.gov/protein/P9WJH1 View Source

Brain (25S)-Epimer in CYP27A1 Deficiency

In a Cyp27a1 knockout mouse model, which mimics cerebrotendinous xanthomatosis, the (25S)-7α-hydroxy-3-oxocholest-4-en-26-oic acid epimer was detected in brain tissue, whereas the (25R)-epimer was present in wild-type animals [1]. This demonstrates that the (25S)-acid (and by extension, its CoA thioester) is a biologically relevant metabolite produced by an alternative sterol 26-hydroxylase pathway [2].

Brain Epimer in CYP27A1 Deficiency

Cross-study comparable

Target (25S): Detected in Cyp27a1-/- brain vs Comparator (25R): Detected in wild-type brain

Indicates alternative pathway metabolite relevance

In vivo LC-MS mouse brain tissue analysis

Evidence Dimension	In vivo metabolite presence in brain tissue
Target Compound Data	Presence of (25S)-7α-hydroxy-3-oxocholest-4-en-26-oic acid epimer in Cyp27a1-/- mouse brain
Comparator Or Baseline	Presence of (25R)-epimer in wild-type mouse brain
Quantified Difference	Qualitative — The (25S)-acid epimer was specifically found in brain of CYP27A1−/− mice, while the (25R)-acid epimer was found in brain of wild-type animals [1].
Conditions	In vivo LC-MS analysis of mouse brain tissue from wild-type and Cyp27a1 knockout mice

Why This Matters

This finding confirms the physiological relevance of the (25S)-stereoisomer in vivo, particularly in the context of CYP27A1 deficiency. For researchers modeling CTX or investigating alternative bile acid pathways, the (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA is a more appropriate tool compound than its (25R) counterpart for studying these alternative metabolic routes.

• [1] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Additional pathways of sterol metabolism: Evidence from analysis of Cyp27a1−/− mouse brain and plasma. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1864(2), 191–211. https://doi.org/10.1016/j.bbalip.2018.11.006 View Source
• [2] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Additional pathways of sterol metabolism: evidence from analysis of Cyp27a1-/- mouse brain and plasma. CORE. https://core.ac.uk/works/134107468 View Source

Applications of (25S)-3beta-Hydroxy-5-cholesten-26-oyl-CoA

Peroxisomal β-Oxidation of Bile Acids

Use (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA as a direct substrate in in vitro assays to measure the activity of ACOX2 or downstream peroxisomal enzymes (e.g., D-bifunctional protein, SCPx). The (25R) epimer cannot be used for this purpose without co-incubation with AMACR, as it requires prior epimerization [1].

AMACR Enzyme Assays

Employ (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA as a product standard or as a substrate for the reverse reaction to characterize AMACR activity. Since AMACR catalyzes the interconversion of (25R)- and (25S)-epimers, the (25S)-CoA thioester is essential for establishing baseline kinetic parameters and for screening potential AMACR inhibitors [2].

M. tuberculosis Cholesterol Catabolism

Utilize (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA (or its 3-oxo derivative) as a substrate for the acyl-CoA dehydrogenase complex ChsE4-ChsE5. The (25R) diastereomer is not recognized by this enzyme, making the (25S)-form indispensable for any functional characterization of the M. tuberculosis cholesterol degradation pathway [3].

Alternative Bile Acid Pathways in CYP27A1 Deficiency

Use (25S)-3beta-hydroxy-5-cholesten-26-oyl-CoA as a standard or internal standard in LC-MS/MS methods for quantifying (25S)-cholestenoic acids in biological matrices from Cyp27a1 knockout models or CTX patient samples. The (25S)-epimer is a specific marker of the alternative sterol 26-hydroxylase pathway, which is upregulated in CYP27A1 deficiency [4].

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation studies

(25S)-epimer substrate fidelity

ACOX2 activity validation

AMACR enzyme characterization

(25S)-CoA thioester stereochemical control

Kinetic parameter review

M. tuberculosis cholesterol catabolism

Diastereomer-specific dehydrogenase recognition

ChsE4-ChsE5 functional assay

CYP27A1 deficiency pathway research

(25S)-epimer pathway-specific detection

Metabolite profiling in research models

• [1] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Charge-tagging liquid chromatography–mass spectrometry methodology targeting oxysterol diastereoisomers. PMC. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6327153/ View Source
• [2] Wanders, R. J. A., Waterham, H. R., & Ferdinandusse, S. (2010). Biochemistry and genetics of inherited disorders of peroxisomal fatty acid metabolism. Figure 5. PMC2936746. http://staging.europepmc.org/backend/articlerender.fcgi?accid=PMC2936746&rendertype=figure&id=fig5 View Source
• [3] Yang, M., Guja, K. E., Thomas, S. T., Garcia-Diaz, M., & Sampson, N. S. (2015). α-Methyl Acyl CoA Racemase Provides Mycobacterium tuberculosis Catabolic Access to Cholesterol Esters. Biochemistry, 54(37), 5669–5672. PMC4600597. https://doi.org/10.1021/acs.biochem.5b00911 View Source
• [4] Abdel-Khalik, J., Hearn, T., Dickson, A. L., Crick, P. J., Yutuc, E., Austin-Muttitt, K., ... & Wang, Y. (2019). Additional pathways of sterol metabolism: Evidence from analysis of Cyp27a1−/− mouse brain and plasma. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1864(2), 191–211. https://doi.org/10.1016/j.bbalip.2018.11.006 View Source